![molecular formula C27H28N4O4 B11448868 ethyl 7-(2-methylpropyl)-2-oxo-6-(3-phenylpropanoylimino)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate](/img/structure/B11448868.png)
ethyl 7-(2-methylpropyl)-2-oxo-6-(3-phenylpropanoylimino)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Overview
Description
- This compound belongs to the oxazine family and was discovered through targeted synthetic efforts to explore novel heterocyclic compounds with potential bioactive properties .
- Its complex structure contains multiple fused rings, including a triazatricyclo[8.4.0.03,8]tetradeca ring system.
- The compound’s systematic name is quite lengthy, so it’s often referred to by its CAS number: 1335210-34-8.
Preparation Methods
- Unfortunately, specific synthetic routes and industrial production methods for this compound are not widely documented. given its complexity, it likely involves multiple steps.
- Researchers would need to explore novel strategies to access this compound efficiently.
Chemical Reactions Analysis
Reactivity: Due to its diverse functional groups, this compound could undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The specific products would depend on the reaction conditions and regioselectivity. Isolated intermediates and final products would need further investigation.
Scientific Research Applications
Chemistry: Researchers might explore its reactivity, stereochemistry, and applications in organic synthesis.
Biology and Medicine: Investigate its potential as a drug candidate or probe for biological studies.
Industry: If scalable synthesis becomes feasible, applications in materials science or agrochemicals could emerge.
Mechanism of Action
- Unfortunately, detailed information about its mechanism of action is not readily available.
- Researchers would need to study its interactions with biological targets, cellular pathways, and potential therapeutic effects.
Comparison with Similar Compounds
Uniqueness: The compound’s intricate structure sets it apart, especially the triazatricyclo[8.4.0.03,8]tetradeca ring system.
Similar Compounds: While direct analogs are scarce, exploring related heterocyclic compounds (e.g., oxazines, pyrazines) could provide context.
Properties
Molecular Formula |
C27H28N4O4 |
|---|---|
Molecular Weight |
472.5 g/mol |
IUPAC Name |
ethyl 7-(2-methylpropyl)-2-oxo-6-(3-phenylpropanoylimino)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate |
InChI |
InChI=1S/C27H28N4O4/c1-4-35-27(34)21-16-20-24(28-22-12-8-9-15-30(22)26(20)33)31(17-18(2)3)25(21)29-23(32)14-13-19-10-6-5-7-11-19/h5-12,15-16,18H,4,13-14,17H2,1-3H3 |
InChI Key |
DMRXNPNXGLNJSS-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)CCC4=CC=CC=C4)CC(C)C |
Origin of Product |
United States |
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